Cas no 101028-38-0 (4,4'-Di(methylthio)-2,2'-bipyridine)

• Product Name: 4,4'-Di(methylthio)-2,2'-bipyridine
• CAS No: 101028-38-0
• MF: C₁₂H₁₂N₂S₂
• MW: 248.367079734802
• CID: 137088
• PubChem ID: 56845779
• Update Time: 2025-07-16

4,4'-Di(methylthio)-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine,4,4'-bis(methylthio)-
• 4,4'-DI(METHYLTHIO)-2,2'-BIPYRIDINE
• 4-methylsulfanyl-2-(4-methylsulfanylpyridin-2-yl)pyridine
• 4,4'-dimethylthio-2,2'-bipyridine
• 4,4'-dithiomethyl-2,2'-bipyridine
• 4,4'-di-(Methylthio)-2,2'-bipyridine
• 4,4'-Bis(methylthio)-2,2'-bipyridine
• 101028-38-0
• DTXSID70718706
• 4,4/'-DI(METHYLTHIO)-2,2/'-BIPYRIDINE
• 4,4'-Bis(methylsulfanyl)-2,2'-bipyridine
• 2,2'-Bipyridine, 4,4'-bis(methylthio)-
• AKOS015911080
• W-200644
• 4,4'-Di(methylthio)-2,2'-bipyridine

• Inchi： 1S/C12H12N2S2/c1-15-9-3-5-13-11(7-9)12-8-10(16-2)4-6-14-12/h3-8H,1-2H3
• InChI Key： HIXBLLPECIUVCR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=C(C=1)C1C=C(C=CN=1)SC

Computed Properties

• Exact Mass: 248.04400
• Monoisotopic Mass: 248.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 3.58740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4,4'-Di(methylthio)-2,2'-bipyridine

4,4'-Di(methylthio)-2,2'-bipyridine: A Comprehensive Overview

The compound with CAS No. 101028-38-0, commonly referred to as 4,4'-Di(methylthio)-2,2'-bipyridine, is a significant molecule in the field of organic chemistry. This compound is characterized by its bipyridine structure, where two pyridine rings are connected by a single bond at the 2 and 2' positions. The methylthio groups attached at the 4 and 4' positions introduce unique electronic and steric properties, making this compound highly versatile in various chemical applications.

4,4'-Di(methylthio)-2,2'-bipyridine has been extensively studied for its potential in coordination chemistry. The molecule's ability to act as a ligand has been explored in numerous studies, particularly in the formation of metal complexes. Recent research has highlighted its role in stabilizing transition metal complexes, which are crucial in catalytic processes. For instance, studies have shown that this ligand can form stable complexes with metals such as cobalt and nickel, exhibiting promising catalytic activity in reactions like hydrogenation and oxidation.

The synthesis of 4,4'-Di(methylthio)-2,2'-bipyridine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivatives. The introduction of the methylthio groups is often achieved through nucleophilic substitution reactions. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 4,4'-Di(methylthio)-2,2'-bipyridine has found significant use in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively investigated. These materials exhibit unique properties such as high surface area and porosity, making them ideal candidates for gas storage and separation applications. Furthermore, the compound's role in the development of sensors for detecting harmful gases like ammonia and hydrogen sulfide has been explored in recent studies.

The electronic properties of 4,4'-Di(methylthio)-2,2'-bipyridine have also been leveraged in the field of optoelectronics. Research has demonstrated that this compound can be used as an efficient electron transport layer in organic light-emitting diodes (OLEDs). The methylthio groups contribute to enhanced electron mobility and stability, which are critical for improving device performance.

Recent studies have also explored the biological applications of 4,4'-Di(methylthio)-2,2'-bipyridine. For example, its ability to bind to DNA through intercalation has been investigated for potential use in gene therapy. Additionally, the compound has shown promise as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species upon light irradiation to destroy cancer cells.

In conclusion, 4,4'-Di(methylthio)-2,2'-bipyridine (CAS No. 101028-38-0) is a multifaceted compound with a wide range of applications across various fields. Its unique structure and functional groups make it an invaluable tool in coordination chemistry, materials science, optoelectronics, and biomedicine. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.